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Compound of Interest

Compound Name: DNP-PEG4-alcohol

Cat. No.: B607169 Get Quote

Essential Safety and Handling Guide for DNP-PEG4-
alcohol
This guide provides immediate safety, handling, and disposal protocols for DNP-PEG4-
alcohol, tailored for researchers, scientists, and drug development professionals. Given the

absence of a specific Safety Data Sheet (SDS), these recommendations are derived from

information on similar chemical structures, including dinitrophenyl compounds and PEGylated

molecules, to ensure a high degree of caution in all laboratory operations.

Chemical and Physical Properties
A summary of the known properties of DNP-PEG4-alcohol is presented below. This

information is critical for safe handling and experimental planning.
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Property Value Source(s)

Molecular Formula C₁₄H₂₁N₃O₈ [1][2]

Molecular Weight 359.34 g/mol [1][2]

Appearance Solid [3]

Solubility

Soluble in anhydrous solvents

like DMSO and DMF. The

PEG4 spacer enhances water

solubility.

Storage Conditions

Store at –20 °C in a sealed,

light- and moisture-protected

container.

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling DNP-PEG4-alcohol due to the potential

hazards associated with dinitrophenyl compounds, which can be toxic.

Required PPE
Protection Level Equipment Rationale

Eye and Face
Chemical safety goggles and a

face shield.

Provides maximum protection

from splashes and airborne

particles.

Hand
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and

absorption.

Body

A laboratory coat, long pants,

and closed-toe shoes are

essential.

Shields the body from

contamination.

Respiratory
Work in a certified chemical

fume hood.

To avoid inhalation of any dust

or vapors.
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a methodical workflow is crucial to minimize risk. All handling of DNP-PEG4-
alcohol should be conducted within a certified chemical fume hood.

Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

Gather all necessary equipment and reagents before starting.

Don the required personal protective equipment as detailed in the table above.

Weighing and Aliquoting:

When weighing the solid compound, use an analytical balance inside the fume hood or a

containment enclosure.

Handle the solid with care to avoid creating dust.

For creating stock solutions, use anhydrous solvents such as DMSO or DMF. To improve

solubility, the solution can be warmed to 37°C and sonicated.

Reaction Setup:

If the compound is to be used in a reaction, set up the apparatus within the fume hood.

Ensure all glassware is properly secured.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Wash hands thoroughly with soap and water after removing gloves.

Experimental Workflow for Handling DNP-PEG4-
alcohol```dot
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Preparation

Handling

Post-Handling & Disposal

1. Prepare clean workspace in fume hood

2. Gather all necessary materials

3. Don appropriate PPE

4. Weigh compound in fume hood

5. Dissolve in appropriate solvent (e.g., DMSO, DMF)

6. Perform experimental procedure

7. Decontaminate work surfaces and equipment

8. Segregate and dispose of waste

9. Doff PPE

10. Wash hands thoroughly

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of DNP-PEG4-alcohol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DNP-PEG4-alcohol, 1807520-99-5 | BroadPharm [broadpharm.com]

2. medkoo.com [medkoo.com]

3. docs.aatbio.com [docs.aatbio.com]

To cite this document: BenchChem. [Personal protective equipment for handling DNP-PEG4-
alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607169#personal-protective-equipment-for-handling-
dnp-peg4-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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